Cas no 242468-98-0 (Alanine,N,2-dimethyl-N-(1-oxopropyl)-)

• Product Name: Alanine,N,2-dimethyl-N-(1-oxopropyl)-
• CAS No: 242468-98-0
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 245705
• Update Time: 2024-01-26

Alanine,N,2-dimethyl-N-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• Alanine,N,2-dimethyl-N-(1-oxopropyl)-
• Alanine, N,2-dimethyl-N-(1-oxopropyl)-

• Inchi： 1S/C8H15NO3/c1-5-6(10)9(4)8(2,3)7(11)12/h5H2,1-4H3,(H,11,12)
• InChI Key： CBBUCZQFPNXLOA-UHFFFAOYSA-N
• SMILES： C(O)(=O)[C@](C)(C)N(C)C(=O)CC

Computed Properties

• Exact Mass: 173.10525
• Monoisotopic Mass: 173.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6A^2

Experimental Properties

• PSA: 57.61